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Compound of Interest

Compound Name: AF 430 hydrazide

Cat. No.: B12376060 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the chemical and spectral properties of

AF 430 hydrazide, a fluorescent probe crucial for the investigation of glycoproteins and

carbonyl-containing molecules. Tailored for researchers, scientists, and drug development

professionals, this document details experimental protocols for its application in labeling and

visualization, and contextualizes its use in studying cellular signaling pathways.

Core Chemical and Physical Properties
AF 430 hydrazide is a yellow fluorescent dye belonging to the class of aldehyde- and ketone-

reactive probes. Its utility in biological research stems from its ability to form stable hydrazone

bonds with carbonyl groups, which can be natively present on target molecules or introduced

through oxidative cleavage of vicinal diols in glycoproteins.

The key properties of AF 430 hydrazide are summarized in the table below for easy reference.
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Property Value Reference

Molecular Formula C₂₂H₂₆F₃N₃O₆S [1]

Molecular Weight 517.52 g/mol [1]

Excitation Maximum (λex) 430 nm [1]

Emission Maximum (λem) 542 nm [1]

Molar Extinction Coefficient (ε) 15,955 L·mol⁻¹·cm⁻¹ [2]

Fluorescence Quantum Yield

(Φ)
0.23 [2]

Solubility
Good in DMF, DMSO, and

water
[1]

Storage Conditions

Store at -20°C in the dark,

desiccated. Can be

transported at room

temperature for up to 3 weeks.

[1]

AF 430 is notable for its absorption in the 400-450 nm range, making it compatible with

common laser lines. Its fluorescence is characterized by high photostability and insensitivity to

pH over a broad range, ensuring reliable performance in various experimental conditions.[1]

Experimental Protocols
The primary application of AF 430 hydrazide is the covalent labeling of biomolecules. Below

are detailed protocols for the labeling of glycoproteins and proteins with accessible carboxyl

groups.

Protocol 1: Labeling of Glycoproteins via Periodate
Oxidation
This protocol is designed for the labeling of carbohydrate moieties on glycoproteins, such as

antibodies, where glycosylation sites are often located away from the antigen-binding regions.

[3]
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Materials:

Glycoprotein solution (e.g., 5 mg/mL)

Sodium acetate buffer (0.1 M, pH 5.5)

Sodium meta-periodate (NaIO₄) solution (20 mM in sodium acetate buffer, freshly prepared)

AF 430 hydrazide solution (50 mM in DMSO)

Gel filtration column or dialysis equipment for purification

Procedure:

Oxidation of Glycans:

Dissolve the glycoprotein in 0.1 M sodium acetate buffer (pH 5.5) to a final concentration

of 5 mg/mL.

Add an equal volume of freshly prepared 20 mM sodium meta-periodate solution to the

glycoprotein solution.

Incubate the mixture for 15-20 minutes in the dark at room temperature to oxidize the

vicinal diols of the sugar residues into aldehydes.

Purification from Periodate:

Remove excess sodium periodate by desalting the solution using a gel filtration column

(e.g., Sephadex G-25) equilibrated with 0.1 M sodium acetate buffer (pH 5.5).

Alternatively, dialysis against the same buffer can be performed.

Hydrazone Formation:

To the purified, oxidized glycoprotein solution, add the 50 mM AF 430 hydrazide solution.

A typical starting point is a 50- to 100-fold molar excess of the hydrazide to the

glycoprotein.
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Incubate the reaction mixture for 2 hours to overnight at room temperature to allow for the

formation of a stable hydrazone bond.

Final Purification:

Separate the AF 430 hydrazide-labeled glycoprotein from unreacted dye by gel filtration

or dialysis.

Protocol 2: Labeling of Carboxyl Groups via
Carbodiimide Coupling
This method allows for the labeling of proteins at aspartic and glutamic acid residues.[1]

Materials:

Protein solution (5-10 mg/mL in 150 mM NaCl, pH 5.0-6.0)

AF 430 hydrazide solution (in DMSO)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) solution (freshly prepared)

N-Hydroxysuccinimide (NHS) or Sulfo-NHS (optional, for improved efficiency)

Gel filtration column or dialysis equipment for purification

Procedure:

Protein Preparation:

Dissolve the protein in 150 mM NaCl at a concentration of 5-10 mg/mL. Ensure the pH is

between 5.0 and 6.0.

Activation and Conjugation:

Add AF 430 hydrazide, EDC, and optionally NHS/Sulfo-NHS to the protein solution. The

optimal molar ratios of these reagents to the protein should be determined empirically, but

a starting point is a 20- to 50-fold molar excess of each.
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Incubate the reaction mixture for 3 hours to overnight at room temperature.

Purification:

Remove unreacted dye and coupling reagents by gel filtration or dialysis.

Visualization of Experimental Workflows and
Signaling Pathways
To aid in the conceptualization of experimental design and the biological context of AF 430
hydrazide applications, the following diagrams have been generated using the DOT language.
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Step 1: Oxidation

Step 2: Labeling

Step 3: Purification

Step 4: Analysis
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Workflow for Labeling Glycoproteins with AF 430 Hydrazide.
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The glycosylation of cell surface receptors plays a critical role in modulating their activity and

downstream signaling. For instance, the N-linked glycosylation of the Epidermal Growth Factor

Receptor (EGFR) is known to influence its ligand binding, dimerization, and subsequent

activation of signaling cascades that regulate cell proliferation and survival.[4][5] AF 430
hydrazide can be employed to visualize these glycosylated receptors and investigate their

trafficking and localization in response to stimuli.
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Visualization of Glycosylated EGFR Signaling Pathway.
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Conclusion
AF 430 hydrazide is a versatile and robust fluorescent probe for the specific labeling of

aldehydes and ketones on biomolecules. Its favorable spectral properties and the

straightforward labeling protocols make it an invaluable tool for researchers in cell biology,

biochemistry, and drug discovery. The ability to visualize and track glycosylated proteins, such

as cell surface receptors, provides a powerful approach to elucidating their roles in complex

biological processes and disease states.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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